Cas no 2172233-59-7 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• CAS No: 2172233-59-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6102276
• PubChem ID: 165550177
• Update Time: 2025-10-30

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• 2172233-59-7
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pentanoic acid
• EN300-1487232

• Inchi： 1S/C25H30N2O5/c1-17(13-14-23(28)26-15-7-6-12-24(29)30)27-25(31)32-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22H,6-7,12-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： HHFFZGRJWHBGAK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid

Comprehensive Analysis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2172233-59-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2172233-59-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-5-Ava-OH, is a derivative of 5-aminovaleric acid and is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique structural properties and functional groups make it a versatile building block for researchers.

The Fmoc-protected moiety in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid plays a pivotal role in solid-phase peptide synthesis (SPPS). This protection strategy is highly favored due to its orthogonality with other protecting groups and its ease of removal under mild basic conditions. Researchers frequently search for "Fmoc-5-Ava-OH applications" or "CAS 2172233-59-7 peptide synthesis" to understand its role in modern laboratory workflows.

One of the most searched topics related to this compound is its compatibility with automated peptide synthesizers. As the demand for high-throughput peptide production grows, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid has become a staple in many laboratories. Its stability under SPPS conditions and efficient coupling kinetics make it ideal for both manual and automated synthesis protocols.

Recent advancements in bioconjugation techniques have further highlighted the importance of this compound. The pentanoic acid terminus provides a convenient handle for further functionalization, enabling researchers to create complex biomolecular constructs. Queries like "Fmoc-5-Ava-OH bioconjugation" or "2172233-59-7 linker chemistry" reflect the growing interest in these applications.

The pharmaceutical industry has shown particular interest in CAS No. 2172233-59-7 for its potential in prodrug design. The compound's ability to serve as a spacer molecule between active pharmaceutical ingredients and targeting moieties has been explored in several drug development programs. This aligns with current trends in personalized medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, the purity and stability of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid are frequently discussed topics. Analytical methods such as HPLC and mass spectrometry are commonly employed to ensure batch-to-batch consistency, addressing common search queries like "Fmoc-5-Ava-OH purity analysis" and "2172233-59-7 characterization".

Environmental considerations in chemical synthesis have led to increased searches for "green chemistry approaches for Fmoc-amino acids". While CAS 2172233-59-7 is typically synthesized using conventional organic solvents, recent research has explored more sustainable production methods, reflecting the broader shift toward environmentally conscious laboratory practices.

The compound's role in material science applications is another area of growing interest. Its incorporation into polymer backbones and surface modification strategies has been investigated for various biomedical and nanotechnology applications, responding to search trends like "Fmoc-5-Ava-OH materials science" and "2172233-59-7 surface functionalization".

Storage and handling of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid are practical concerns frequently addressed in laboratory settings. Proper storage conditions (typically at -20°C under inert atmosphere) and shelf-life considerations are common topics in technical discussions and online searches related to this compound.

As research continues to evolve, CAS No. 2172233-59-7 maintains its position as a valuable tool in chemical biology and medicinal chemistry. Its combination of synthetic versatility and biological relevance ensures ongoing interest from both academic and industrial research communities, making it a compound worth watching in future scientific developments.